10.1039/C2CC38183D | Biotemplated synthesis of Au nanoparticles–TiO2nanotube junctions for enhanced direct electrochemistry of heme proteins†

Biotemplated synthesis of Au nanoparticles–TiO2nanotube junctions for enhanced direct electrochemistry of heme proteins†

Chemical Communications Pub Date: 2012-11-23 DOI: 10.1039/C2CC38183D

Abstract

Au nanoparticles (AuNPs) are assembled on TiO₂ nanotube (TiNT) arrays by combining a biotemplating method with the unique photocatalytic properties of TiO₂. The formed AuNPs–TiNT junctions show highly improved electrochemical conductivity and act as electrode materials to achieve the enhanced direct electrochemistry of heme proteins.

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Journal Name：Chemical Communications

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